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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals encountering issues

with Apiezon L grease hardening at low temperatures during their experiments.

Troubleshooting Guides
Issue: Vacuum Leak Detected at Low Temperatures with
Apiezon L Grease
Symptoms:

Loss of vacuum as the experimental setup cools down.

Difficulty in achieving the desired low temperature.

Pressure fluctuations in the vacuum system.

Root Cause Analysis:

Apiezon L grease is not designed for low-temperature applications. Its recommended operating

temperature range is 10°C to 30°C.[1][2][3] Below this range, the grease hardens and loses its

sealing properties, leading to vacuum leaks.

Troubleshooting Workflow:
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recommended temperature range.

Yes

Troubleshoot other potential
leak sources (fittings, welds, etc.).

No

Replace with a suitable
cryogenic grease (e.g., Apiezon N).

System Operating Correctly
at Low Temperature

Click to download full resolution via product page

Caption: Troubleshooting workflow for low-temperature vacuum leaks.

Recommended Actions:

Confirm the Grease Type: Verify that the grease used in the low-temperature region of your

setup is indeed Apiezon L.
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Warm the System: If possible, safely and gradually warm the affected area to room

temperature. This may temporarily improve the seal and help in identifying the leak location.

Replace the Grease: Once the system is at a safe temperature and vented, thoroughly

remove the Apiezon L grease.

Select a Cryogenic Grease: Choose a grease specifically designed for low-temperature and

high-vacuum applications, such as Apiezon N.

Proper Application: Apply the new grease according to the recommended protocol (see

Experimental Protocols section).

Leak Check: Perform a leak check before and during the cooling process to ensure the

integrity of the seal.

Frequently Asked Questions (FAQs)
Q1: Why is my Apiezon L grease hardening and causing leaks at low temperatures?

A1: Apiezon L is a hydrocarbon-based grease intended for use at ambient temperatures,

typically between 10°C and 30°C.[1][2][3] At temperatures below this range, the grease

undergoes a phase transition, becoming hard and brittle. This loss of plasticity prevents it from

maintaining a proper seal, leading to vacuum leaks.

Q2: What are the consequences of using Apiezon L grease at cryogenic temperatures?

A2: Using Apiezon L at cryogenic temperatures can lead to several critical issues:

Vacuum Leaks: As the grease hardens, it can crack or pull away from the sealing surfaces,

creating pathways for leaks.

Component Damage: The hardened grease can cause stress on sensitive components,

potentially leading to damage, especially in delicate glass or ceramic joints.

Contamination: If the seal fails catastrophically, it can lead to contamination of the vacuum

system and the experiment itself.
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Inability to Disassemble: The hardened grease can make it extremely difficult to disassemble

components at low temperatures, risking damage to the apparatus.

Q3: What is a suitable alternative to Apiezon L for low-temperature applications?

A3: Apiezon N is the recommended alternative for cryogenic applications.[4] It is specifically

formulated to remain effective at temperatures as low as -269°C (4K) and is designed to be

craze-free at these temperatures.

Q4: How do I properly remove hardened Apiezon L grease?

A4: To remove hardened Apiezon L grease, it is best to allow the equipment to warm up to

room temperature. Apiezon L is soluble in hydrocarbon solvents.[2] You can use solvents like

hexane or toluene to dissolve and wipe away the grease. Always ensure proper ventilation and

follow safety protocols when handling solvents.

Q5: Can I use other non-Apiezon greases for my low-temperature vacuum application?

A5: Yes, other manufacturers produce greases suitable for low-temperature vacuum

applications. When selecting an alternative, it is crucial to consider the specified operating

temperature range, vapor pressure at your operating temperature, and chemical compatibility

with your system's materials.

Data Presentation
Table 1: Comparison of Apiezon L and Low-Temperature Vacuum Greases
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Property Apiezon L Apiezon N
Dow Corning
High Vacuum
Grease

Kluber
ISOFLEX
TOPAS NB 52

Operating Temp.

Range
10°C to 30°C -269°C to 30°C -40°C to 204°C -50°C to 120°C

Vapor Pressure

@ 20°C
7 x 10⁻¹¹ Torr 6 x 10⁻¹⁰ Torr ~1 x 10⁻⁶ Torr

Not specified for

high vacuum

Base Oil Hydrocarbon Hydrocarbon Silicone
Synthetic

Hydrocarbon

Low-Temp.

Behavior

Hardens,

becomes brittle,

loses seal

Remains

effective, craze-

free

Maintains

consistency

Suitable for low

temperatures

Experimental Protocols
Protocol for Applying Vacuum Grease to a Cryostat O-
Ring Seal
Objective: To achieve a reliable, leak-tight seal for a cryogenic vacuum application.

Materials:

Selected low-temperature vacuum grease (e.g., Apiezon N)

Lint-free wipes

Solvent compatible with O-ring and flange material (e.g., isopropyl alcohol)

Clean, powder-free gloves

Procedure:

Surface Preparation:

Wear clean, powder-free gloves to prevent contamination of the sealing surfaces.
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Thoroughly clean the O-ring groove and the mating flange surfaces with a lint-free wipe

dampened with a suitable solvent.

Ensure all surfaces are dry and free of any old grease, particulates, or other contaminants.

Grease Application:

Apply a very small, bead-like amount of the low-temperature vacuum grease to your

gloved fingertip.

Gently and evenly apply a thin, uniform layer of grease to the O-ring. The goal is to

achieve a light sheen, not a thick coating.

Alternatively, apply a thin, continuous bead of grease into the O-ring groove.

O-Ring Installation:

Carefully place the greased O-ring into the groove, ensuring it is properly seated and not

twisted.

Assembly:

Bring the mating components together, ensuring they are properly aligned.

Tighten any clamps or bolts in a gradual, star-pattern sequence to ensure even

compression of the O-ring.

Verification:

Wipe away any excess grease that may have squeezed out.

Perform a leak check at room temperature before commencing the cooling process.

Monitor the vacuum integrity as the system cools to its operating temperature.

Application Workflow:
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Start: Prepare for
Grease Application

Clean O-ring Groove
and Mating Surfaces

Apply a Thin, Uniform
Layer of Grease to O-ring

Install Greased O-ring
into Groove

Assemble Components and
Ensure Even Compression

Wipe Excess and
Perform Leak Check

End: Seal Achieved
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Caption: Workflow for applying vacuum grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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